2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, 95%

• IUPAC Name: 2-[3-(ethylcarbamoyl)phenyl]-6-methylbenzoic acid
• InChI: InChI=1S/C17H17NO3/c1-3-18-16(19)13-8-5-7-12(10-13)14-9-4-6-11(2)15(14)17(20)21/h4-10H,3H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: SFPIHKCVJYVTFJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC=CC(=C2C(=O)O)C
• Molecular Formula: C17H17NO3
• DSSTOX Substance ID: DTXSID90691360
• Molecular Weight: 283.32 g/mol
• CAS No.: 1261911-70-9

Description

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-methylbenzoic acid, commonly referred to as 2-EAPB, is an organic compound that is used in various scientific research applications. It is a white, crystalline solid with a molecular weight of 213.26 g/mol, and a melting point of around 120°C. It is soluble in water, methanol, ethanol, and other organic solvents. 2-EAPB is used in the synthesis of various pharmaceuticals, as well as in organic synthesis and biochemistry.

Scientific Research Applications

2-EAPB is used in various scientific research applications, such as the synthesis of pharmaceuticals, organic synthesis, and biochemistry. It is also used in the synthesis of various other compounds, such as 2-aminobenzoic acid, 2-aminobenzonitrile, and 2-aminobenzophenone. It is also used in the synthesis of various heterocyclic compounds, such as 2-aminopyridine and 2-aminopyrimidine.

Mechanism of Action

2-EAPB is an organic compound that acts as an acid catalyst in the reaction between N-ethylethanolamine and 6-methylbenzoic acid. The reaction is carried out at a temperature of around 80°C, and the product is isolated by filtration. The reaction is believed to proceed via a nucleophilic substitution mechanism, with the N-ethylethanolamine acting as the nucleophile and the 6-methylbenzoic acid acting as the electrophile.
Biochemical and Physiological Effects
2-EAPB has been shown to have various biochemical and physiological effects. In studies, it has been found to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins and other inflammatory compounds. It has also been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.

Advantages and Limitations for Lab Experiments

2-EAPB is a useful compound for laboratory experiments due to its relatively low cost and availability. It is also relatively easy to synthesize, and it is soluble in a variety of solvents. However, it is important to note that the compound is toxic and should be handled with care.

Future Directions

Future research on 2-EAPB could focus on its potential uses in the synthesis of various pharmaceuticals, as well as its potential as an inhibitor of enzymes involved in inflammation and neurological processes. Additionally, further research could be done on the structure-activity relationships of the compound, as well as its pharmacokinetics and pharmacodynamics. Other potential areas of research could include its potential uses in the synthesis of heterocyclic compounds, and its potential applications in organic synthesis and biochemistry.

Synthesis Methods

2-EAPB can be synthesized by the reaction of N-ethylethanolamine and 6-methylbenzoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of around 80°C, and the product is isolated by filtration. The yield of the reaction is typically around 80%.